Cas no 2171743-36-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid
• CAS No: 2171743-36-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5998683
• PubChem ID: 165576117
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(1-methylcyclopropyl)ethyl]carbamoyl}propanoic acid
• 2171743-36-3
• EN300-1537932

• Inchi： 1S/C25H28N2O5/c1-15(25(2)11-12-25)26-23(30)21(13-22(28)29)27-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： YLMPRPFJTPYQHA-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)C1(C)CC1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid (CAS No: 2171743-36-3) is a highly specialized organic molecule with significant applications in the field of peptide synthesis and drug discovery. This compound, often referred to as Fmoc-(MeCyp)-Ala-OH, is a derivative of fluorenylmethoxycarbonyl (Fmoc), a well-known protecting group in solid-phase peptide synthesis (SPPS). The structure of this compound includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylcyclopropyl (MeCyp) substituent, and a propanoic acid backbone, making it a versatile building block for constructing complex peptide sequences.

Recent advancements in peptide chemistry have highlighted the importance of using highly efficient protecting groups like Fmoc to streamline the synthesis of bioactive peptides. The Fmoc group is particularly valued for its stability under basic conditions and ease of removal under acidic conditions, which are critical factors in multi-step peptide synthesis. The incorporation of the methylcyclopropyl (MeCyp) group introduces additional complexity and functionality to the molecule, enabling the creation of peptides with unique structural and pharmacological properties.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of cyclic peptides. Cyclic peptides have gained significant attention due to their ability to adopt stable conformations, which often correlate with potent biological activities. For instance, researchers have utilized this compound to synthesize cyclic peptides that exhibit strong binding affinities to various protein targets, including kinases and proteases. These findings underscore the potential of this compound in drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders.

Moreover, the propanoic acid backbone of this compound provides a flexible platform for further chemical modifications. By introducing additional functional groups or side chains, chemists can tailor the physical and chemical properties of the resulting peptides to enhance their solubility, stability, or bioavailability. This flexibility has made this compound an invaluable tool in the development of peptide-based vaccines and therapeutic agents.

In terms of synthetic methodology, the preparation of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the coupling of Fmoc with an amino acid derivative, followed by selective protection and deprotection strategies to achieve the desired structure. Recent optimizations in these protocols have significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From a structural perspective, this compound exhibits a fascinating interplay between rigidity and flexibility. The fluorenylmethoxycarbonyl (Fmoc) group imparts rigidity to the molecule, while the methylcyclopropyl (MeCyp) substituent introduces elements of strain and torsion. This combination allows for precise control over the conformational dynamics of the resulting peptides, which is crucial for achieving desired biological activities.

Looking ahead, ongoing research into this compound is expected to uncover new insights into its role in peptide design and drug development. For example, studies are currently underway to explore its potential as a building block for constructing macrocyclic peptides with unprecedented complexity and functionality. Additionally, investigations into its compatibility with emerging technologies such as click chemistry and continuous flow synthesis are paving the way for novel synthetic routes that enhance efficiency and scalability.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(1-methylcyclopropyl)ethylcarbamoyl}propanoic acid represents a cutting-edge tool in modern peptide chemistry. Its unique structure, combined with its versatile functional groups, positions it as a cornerstone in efforts to design innovative therapeutic agents. As research continues to advance, this compound will undoubtedly play an increasingly important role in shaping the future of peptide-based drug discovery.